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Compound of Interest

Compound Name:
Dimethyl 3,4-dihydroxythiophene-

2,5-dicarboxylate

Cat. No.: B186528 Get Quote

A Technical Guide to Dimethyl 3,4-
dihydroxythiophene-2,5-dicarboxylate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties of

Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate. It includes a summary of its key

physicochemical characteristics, a detailed experimental protocol for its likely synthesis based

on related compounds, and a discussion of its potential applications. This document is intended

to serve as a valuable resource for researchers, chemists, and professionals involved in drug

discovery and materials science.

Chemical Properties
Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is a thiophene derivative with the

chemical formula C₈H₈O₆S.[1] Its core structure consists of a five-membered thiophene ring

substituted with two hydroxyl groups at the 3 and 4 positions and two methyl carboxylate

groups at the 2 and 5 positions.

Table 1: Physicochemical Properties of Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate
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Property Value Reference

IUPAC Name

Dimethyl 3,4-

dihydroxythiophene-2,5-

dicarboxylate

[2]

Synonyms
3,4-Dihydroxy-thiophene-2,5-

dicarboxylic acid dimethyl ester
[1]

CAS Number 58416-04-9 [1][3]

Molecular Formula C₈H₈O₆S [1]

Molecular Weight 232.21 g/mol [2]

Appearance Solid

Purity min 98% (GC) [4]

InChI Key
ZZVINKJCOXPIKL-

UHFFFAOYSA-N
[2]

SMILES
COC(=O)C1=C(O)C(O)=C(S1)

C(=O)OC
[2]

Storage
Keep in a dark place, sealed in

dry, room temperature.

Synthesis
While a specific, detailed experimental protocol for the synthesis of Dimethyl 3,4-
dihydroxythiophene-2,5-dicarboxylate is not readily available in the searched literature, a

likely synthetic route can be inferred from the well-documented synthesis of its diethyl analog,

Diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate.[5][6] The proposed method involves a

condensation reaction.

Proposed Experimental Protocol: Synthesis of Dimethyl
3,4-dihydroxythiophene-2,5-dicarboxylate
This protocol is adapted from the synthesis of the diethyl ester.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/esters/mm58416049
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.pharmaffiliates.com/en/58416-04-9-dimethyl-3-4-dihydroxy-2-5-thiophenedicarboxylate-pa2711677.html
https://www.lookchem.com/404.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/esters/mm58416049
https://www.calpaclab.com/dimethyl-3-4-dihydroxy-2-5-thiophenedicarboxylate-min-98-gc-1-gram/ala-d155821-1g
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/esters/mm58416049
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/esters/mm58416049
https://www.benchchem.com/product/b186528?utm_src=pdf-body
https://www.benchchem.com/product/b186528?utm_src=pdf-body
https://wjpr.s3.ap-south-1.amazonaws.com/article_issue/1505712394.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8219651.htm
https://www.benchchem.com/product/b186528?utm_src=pdf-body
https://www.benchchem.com/product/b186528?utm_src=pdf-body
https://wjpr.s3.ap-south-1.amazonaws.com/article_issue/1505712394.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Dimethyl thiodiglycolate

Dimethyl oxalate

Sodium methoxide

Methanol

Hydrochloric acid

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a dropping

funnel, dissolve dimethyl thiodiglycolate and dimethyl oxalate in methanol. Cool the mixture

to 0-5 °C in an ice bath.

Base Addition: Slowly add a solution of sodium methoxide in methanol to the cooled reaction

mixture, maintaining the temperature below 10 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Workup: Upon completion, neutralize the reaction mixture with hydrochloric acid. The

precipitated product, the disodium salt of Dimethyl 3,4-dihydroxythiophene-2,5-
dicarboxylate, can be collected by filtration.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system.
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Starting Materials

Reaction Workup & Purification Final Product

Dimethyl thiodiglycolate

Condensation Reaction
(0-5 °C to Room Temp)Dimethyl oxalate

Sodium methoxide in Methanol

Neutralization with HCl Filtration Recrystallization Dimethyl 3,4-dihydroxythiophene-
2,5-dicarboxylate

Click to download full resolution via product page

Proposed synthesis workflow for Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate.

Applications and Potential Biological Activity
Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate serves as a valuable intermediate in

organic synthesis. It is particularly useful as a reactant in Curtius-like rearrangement reactions

for the synthesis of 2,5-diamide-substituted five-membered heterocycles, including those based

on thiophene, pyrrole, and furan ring systems.[3][7]

While no specific biological activities have been reported for Dimethyl 3,4-
dihydroxythiophene-2,5-dicarboxylate itself, the broader class of thiophene derivatives is

known to exhibit a wide range of pharmacological properties. Thiophenes are key components

in a variety of approved drugs, including anti-inflammatory agents, diuretics, and anticancer

drugs.[8][9] Research on related diethyl 2,5-diaminothiophene-3,4-dicarboxylate derivatives

has demonstrated potent anticancer and antimicrobial activities.[10] This suggests that

Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate and its derivatives could be promising

candidates for further investigation in drug discovery programs. The thiophene scaffold is

recognized for its role in various biological actions, including antimicrobial, antiviral, anti-

inflammatory, and cytotoxic effects.[8][9]
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Spectral Data
Detailed spectral data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry would be

essential for the complete characterization of Dimethyl 3,4-dihydroxythiophene-2,5-
dicarboxylate. While specific spectra for this compound were not found in the initial search,

commercial suppliers indicate the availability of such data upon request.[11] For the related

diethyl ester, ¹H NMR, IR, and mass spectrometry data are available and can serve as a

reference.[12]

Conclusion
Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is a key chemical intermediate with

established utility in the synthesis of complex heterocyclic compounds. Its chemical properties

are well-defined, and a reliable synthesis route can be proposed based on established

methods for analogous compounds. Given the known biological activities of the broader

thiophene class of molecules, this compound and its derivatives represent a promising area for

future research and development in medicinal chemistry and materials science. Further

investigation into its biological profile is warranted to explore its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4687025.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4687025.htm
https://encyclopedia.pub/entry/53827
https://www.mdpi.com/2223-7747/11/4/539
https://pubmed.ncbi.nlm.nih.gov/25064350/
https://pubmed.ncbi.nlm.nih.gov/25064350/
https://pubmed.ncbi.nlm.nih.gov/25064350/
https://www.bldpharm.com/products/58416-04-9.html
https://www.bldpharm.com/products/58416-04-9.html
https://www.chemicalbook.com/SpectrumEN_1822-66-8_HNMR.htm
https://www.chemicalbook.com/SpectrumEN_1822-66-8_HNMR.htm
https://www.benchchem.com/product/b186528#dimethyl-3-4-dihydroxythiophene-2-5-dicarboxylate-chemical-properties
https://www.benchchem.com/product/b186528#dimethyl-3-4-dihydroxythiophene-2-5-dicarboxylate-chemical-properties
https://www.benchchem.com/product/b186528#dimethyl-3-4-dihydroxythiophene-2-5-dicarboxylate-chemical-properties
https://www.benchchem.com/product/b186528#dimethyl-3-4-dihydroxythiophene-2-5-dicarboxylate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

